N-(5-chloro-2-methoxyphenyl)-2-[(3-methyl-1-benzofuran-2-yl)carbonyl]hydrazinecarboxamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[(3-methyl-1-benzofuran-2-carbonyl)amino]urea
• InChI: InChI=1S/C18H16ClN3O4/c1-10-12-5-3-4-6-14(12)26-16(10)17(23)21-22-18(24)20-13-9-11(19)7-8-15(13)25-2/h3-9H,1-2H3,(H,21,23)(H2,20,22,24)
• InChI Key: WHMCLSWEUFQHCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC=C12)C(=O)NNC(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C18H16ClN3O4
• Molecular Weight: 373.8 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, starting with the derivative of salicyaldehyde, which upon treatment with potassium tert-butoxide and molecular sieves, yields 2-acetyl benzofuran. Further reactions, including Claisen–Schmidt condensation and coupling with benzoyl chlorides, lead to the target compounds with varied antimicrobial and antioxidant activities (Rangaswamy et al., 2017). This methodology suggests a potential route for synthesizing the compound of interest through modification of starting materials and reaction conditions.

Molecular Structure Analysis

The structural characterization of similar compounds is typically achieved through techniques such as IR, 1H NMR, 13C NMR, mass, and elemental analysis. For example, the crystal structure of related hydrazinecarboxamide derivatives reveals intramolecular hydrogen bonding and significant dihedral angles between functional groups, indicating the importance of molecular conformation in understanding the compound's properties (Kant et al., 2012).

Chemical Reactions and Properties

Chemical reactions of similar compounds involve interactions with various reagents to yield coordination compounds, showcasing the reactivity of functional groups present in the molecule. These reactions often result in compounds with antimicrobial and antifungal activities, as demonstrated by coordination compounds of Cobalt(II), Nickel(II), and Copper(II) (Gulea et al., 2019).

Physical Properties Analysis

The physical properties of compounds within this class, such as solubility, melting points, and crystal structure, are crucial for understanding their behavior in different environments and applications. For instance, the compound's crystal structure offers insights into molecular packing, hydrogen bonding, and potential intermolecular interactions relevant to solubility and stability (Tawfeeq et al., 2019).

Chemical Properties Analysis

The chemical properties, including reactivity towards various functional groups and stability under different conditions, are vital for applications in synthesis and biological activities. The synthesis and reactivity of related compounds, such as benzofuran derivatives, highlight the potential for diverse chemical transformations and biological efficacy (Hishmat et al., 1989).

Scientific Research Applications

Synthesis and Antibacterial Activity

Compounds related to the queried chemical have been extensively studied for their synthesis and potential antibacterial activity. For instance, novel derivatives have been synthesized through reactions involving hydrazine, showcasing their potential against various bacterial strains. These studies contribute to the ongoing search for new antibacterial agents, especially in the face of rising antibiotic resistance (Aghekyan et al., 2020; Hishmat et al., 1989).

Cytotoxicity and Antimicrobial Properties

Further research into compounds with similar structures has revealed their potential cytotoxicity against certain cancer cell lines, highlighting their possible use in cancer therapy. Additionally, antimicrobial and antifungal activities have been observed, indicating a broad spectrum of potential therapeutic applications (Hassan et al., 2014; Mickevičienė et al., 2015).

Vasorelaxant Agents and Antioxidant Activities

Certain derivatives, such as benzofuran-morpholinomethyl-pyrazoline hybrids, have shown significant vasodilatation properties, suggesting potential applications in cardiovascular disease treatments. Additionally, antioxidant activities have been reported, which could be relevant in the development of therapeutic agents aimed at combating oxidative stress (Hassan et al., 2014; Rangaswamy et al., 2017).

Coordination Compounds and Novel Syntheses

Research has also delved into the synthesis of coordination compounds involving similar chemical structures, exploring their structure, biological activity, and potential as antimicrobial agents. This line of inquiry opens avenues for the development of new materials with unique properties and applications (Gulea et al., 2019).